Cas no 3598-75-2 (Benzenemethanamine,N-(1,1,3,3-tetramethylbutyl)-)

• Product Name: Benzenemethanamine,N-(1,1,3,3-tetramethylbutyl)-
• CAS No: 3598-75-2
• MF: C₁₅H₂₅N
• MW: 219.365704298019
• CID: 323833
• PubChem ID: 221346
• Update Time: 2025-04-19

Benzenemethanamine,N-(1,1,3,3-tetramethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-(1,1,3,3-tetramethylbutyl)-
• N-benzyl-2,4,4-trimethylpentan-2-amine
• 2-Benzylamino-2,4,4-trimethyl-pentan
• AC1L5A4K
• AC1Q4THW
• AR-1K6158
• benzyl-(1,1,3,3-tetramethyl-butyl)-amine
• NSC5827
• SureCN9858066
• N-benzyl-2,4,4-trimethyl-2-pentanamine
• AKOS002619421
• NSC-5827
• DTXSID60278041
• 3598-75-2
• SCHEMBL9858066

• Inchi： 1S/C15H25N/c1-14(2,3)12-15(4,5)16-11-13-9-7-6-8-10-13/h6-10,16H,11-12H2,1-5H3
• InChI Key： SRNCZQHDQZRJHU-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)C(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 219.19885
• Monoisotopic Mass: 219.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03